Cas no 2167174-39-0 (1-(propan-2-yl)-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-(propan-2-yl)-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2167174-39-0
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 6035129
• PubChem ID: 165519408
• Update Time: 2025-05-19

1-(propan-2-yl)-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• EN300-1277991
• [1-(propan-2-yl)-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-yl]methanol
• 2167174-39-0

• Inchi： 1S/C11H14N4O/c1-8(2)15-11(10(7-16)13-14-15)9-5-3-4-6-12-9/h3-6,8,16H,7H2,1-2H3
• InChI Key： HYIVBDMKYSZHPI-UHFFFAOYSA-N
• SMILES： OCC1=C(C2C=CC=CN=2)N(C(C)C)N=N1

Computed Properties

• Exact Mass: 218.11676108g/mol
• Monoisotopic Mass: 218.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.8Ų

Additional information on 1-(propan-2-yl)-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanol

Research Brief on 1-(propan-2-yl)-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS: 2167174-39-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 1,2,3-triazole derivatives as versatile scaffolds for drug discovery. Among these, the compound 1-(propan-2-yl)-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS: 2167174-39-0) has emerged as a promising candidate due to its unique structural features and potential biological activities. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and pharmacological properties.

The synthesis of 1-(propan-2-yl)-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanol typically involves a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is a cornerstone of click chemistry. Recent studies have optimized this process to achieve higher yields and purity, with particular attention to the regioselectivity of the triazole ring formation. The compound's structure has been confirmed using advanced spectroscopic techniques, including NMR, IR, and mass spectrometry, ensuring its identity and purity for subsequent biological evaluations.

Pharmacological investigations have revealed that this compound exhibits notable activity against a range of biological targets. Preliminary in vitro studies suggest its potential as an inhibitor of certain kinases and enzymes involved in inflammatory pathways. Molecular docking simulations have further elucidated its binding interactions with active sites, providing insights into its mechanism of action. These findings position the compound as a lead structure for the development of novel therapeutics targeting conditions such as autoimmune diseases and cancer.

In addition to its direct biological effects, 1-(propan-2-yl)-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanol has also been explored for its utility in chemical biology applications. Its ability to serve as a bifunctional linker in bioconjugation strategies has been demonstrated, enabling the development of targeted drug delivery systems and diagnostic probes. This dual functionality underscores its versatility and broad applicability in both therapeutic and diagnostic contexts.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Current research efforts are directed toward structural modifications to enhance its drug-like characteristics while retaining its biological efficacy. Collaborative studies between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(propan-2-yl)-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanol represents a compelling example of how click chemistry-derived compounds can drive innovation in drug discovery. Its multifaceted applications, from kinase inhibition to bioconjugation, highlight its potential to address unmet medical needs. Continued research and development will be crucial in unlocking its full therapeutic and diagnostic potential.